![molecular formula C7H7N3 B1609854 7-Methylimidazo[1,2-a]pyrimidine CAS No. 6558-66-3](/img/structure/B1609854.png)
7-Methylimidazo[1,2-a]pyrimidine
Overview
Description
7-Methylimidazo[1,2-a]pyrimidine (7-MeI) is a heterocyclic aromatic compound that belongs to the group of polycyclic aromatic hydrocarbons (PAHs). It is formed during the cooking of meat, poultry, and fish at high temperatures, especially during grilling, broiling, or frying. 7-MeI has been classified as a possible human carcinogen by the International Agency for Research on Cancer (IARC).
Scientific Research Applications
Molecular and Supramolecular Structures
- Overview: The molecular and supramolecular structures of isomeric compounds related to 7-Methylimidazo[1,2-a]pyrimidine have been explored. Specifically, the compound 7-methoxy-1-methylimidazo[1,2-a]pyrimidin-5(1H)-one has been studied for its hydrogen bonding patterns and the formation of molecular sheets and rings in its structure (Bueno et al., 2003).
Synthesis and Antimicrobial Activity
- Synthesis and Biological Properties: A variety of 5-substituted and 5,7-disubstituted imidazo[1,2-a]pyrimidines, including compounds related to this compound, have been synthesized and tested for antimicrobial activity. One particular derivative, 5-n-Octylaminoimidazo[1,2-a]pyrimidine, demonstrated significant activity against various microorganisms (Revanker et al., 1975).
Antiinflammatory and Analgesic Activities
- Pharmacological Applications: Research has been conducted on 2-methylimidazo[1,2-a]pyrimidine-3-carboxylic derivatives, closely related to this compound, examining their antiinflammatory and analgesic activities. Some of these compounds displayed significant antiinflammatory effects in vivo, with relatively low ulcerogenic action, pointing to potential therapeutic applications (Laneri et al., 1998).
Tautomeric Behavior and Chemical Transformations
- Chemical Properties and Reactions: Research has also focused on the tautomerism and chemical transformations of imidazo[1,2-a]pyrimidines. This includes studies on the behavior of various derivatives in different solvent systems and the exploration of novel chemical pathways for synthesizing these compounds (Clark & Curphey, 1977).
Mechanism of Action
Target of Action
7-Methylimidazo[1,2-a]pyrimidine is a derivative of imidazo[1,2-a]pyridine . Imidazo[1,2-a]pyridine analogues have been recognized as potential antituberculosis agents . They exhibit significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant tuberculosis (XDR-TB) . Therefore, the primary targets of this compound are likely to be the bacterial cells causing tuberculosis.
Mode of Action
Imidazo[1,2-a]pyridine analogues have shown to be effective against tuberculosis These compounds might interact with the bacterial cells, disrupting their normal functions and leading to their death
Biochemical Pathways
Given its potential anti-tuberculosis activity , it can be inferred that the compound might interfere with the biochemical pathways essential for the survival and proliferation of tuberculosis-causing bacteria.
Result of Action
The search results suggest that imidazo[1,2-a]pyridine analogues can effectively reduce the bacterial load in tuberculosis . Therefore, it can be inferred that this compound might also exhibit similar effects. The compound might lead to a significant reduction in the number of tuberculosis-causing bacteria, thereby alleviating the symptoms of the disease.
properties
IUPAC Name |
7-methylimidazo[1,2-a]pyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3/c1-6-2-4-10-5-3-8-7(10)9-6/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFIBBUISWVLPJO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=NC=CN2C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20462545 | |
Record name | 7-Methylimidazo[1,2-a]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20462545 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
133.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6558-66-3 | |
Record name | 7-Methylimidazo[1,2-a]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20462545 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes the 7-methylimidazo[1,2-a]pyrimidine scaffold interesting for medicinal chemistry?
A1: The this compound scaffold has emerged as a promising framework in drug discovery, particularly for developing inhibitors of dipeptidyl peptidase-4 (DPP4) []. This enzyme plays a crucial role in glucose metabolism, making its inhibition a therapeutic target for type 2 diabetes.
Q2: How do structural modifications within the this compound series affect their interaction with DPP4?
A2: Studies exploring structure-activity relationships (SAR) within this series have identified key modifications influencing DPP4 inhibition potency and selectivity. For instance, replacing the aryl substituent on the imidazole ring with a polar carboxylic ester or amide group enhanced DPP4 binding affinity []. This modification also mitigated undesirable interactions with hERG channels and sodium channels, which are important considerations for cardiac safety. Further fine-tuning the polarity led to compounds with improved pharmacokinetic properties in preclinical models [].
Q3: Can you elaborate on the binding mode of these compounds within the DPP4 active site?
A3: X-ray crystallography studies have provided detailed insights into the binding interactions of this compound derivatives with DPP4. For example, compound 24c, a representative molecule from this series, was co-crystallized with DPP4, revealing key interactions within the enzyme's active site []. This information is crucial for guiding further optimization efforts and designing novel inhibitors with enhanced potency and selectivity.
Q4: Beyond DPP4 inhibition, are there other potential applications for this compound derivatives?
A4: While DPP4 inhibition represents a significant area of interest, researchers are also exploring the potential of 7-methylimidazo[1,2-a]pyrimidines in other therapeutic areas. Studies have investigated their antibacterial and antifungal activities, particularly for 2-chloro-7-methylimidazo[1,2-a]pyrimidine derivatives with various substituents at the 5-position []. These investigations highlight the versatility of this scaffold for targeting diverse biological pathways.
Q5: How does the understanding of tautomerism in this compound-2,5-dione derivatives contribute to the research?
A5: Research utilizing infrared (IR) spectroscopy revealed that 6-methylimidazo[1,2-a]pyrimidine-2,5-dione and its 3-ylidene derivatives exist as a mixture of tautomers in their solid state [, ]. This understanding is crucial for interpreting spectroscopic data and correlating it with the compound's structure and properties. Additionally, identifying the predominant tautomeric forms provides valuable insights for designing and optimizing compounds with desired biological activities.
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